![molecular formula C15H20N2S B5558711 2-[(2-cyclohexylethyl)thio]-1H-benzimidazole](/img/structure/B5558711.png)
2-[(2-cyclohexylethyl)thio]-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-cyclohexylethyl)thio]-1H-benzimidazole is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound is a benzimidazole derivative, which has shown promising results in several studies related to its synthesis, mechanism of action, and physiological effects. In
Scientific Research Applications
Synthesis and Biological Evaluation
2-[(2-cyclohexylethyl)thio]-1H-benzimidazole and its derivatives have been the focus of various scientific research studies due to their broad range of biological activities. These compounds have been synthesized and evaluated for their potential as clinical drugs, particularly in the treatment of microbial infections and tumor inhibition. For instance, the synthesis and biological evaluation of benzimidazole derivatives have shown notable efficiency against microbial infections and tumor cells at relatively high concentrations, highlighting their potential as potent clinical drugs (Khalifa et al., 2018).
Antimicrobial and Antitubercular Activities
Some novel 1H-benzo[d]imidazole derivatives and analogues have demonstrated excellent tuberculostatic activity against Mycobacterium tuberculosis and Mycobacterium bovis strains, with minimum inhibitory concentration (MIC) values ranging from 0.75 to 1.5 μg/mL. This indicates a promising avenue for the development of new, selective anti-tubercular agents (Gobis et al., 2015).
Future Directions
Future research on this compound could focus on exploring its potential biological activities, given the known activities of some benzimidazole derivatives . Additionally, studies could be conducted to fully characterize its physical and chemical properties, and to develop efficient methods for its synthesis .
Mechanism of Action
Target of Action
Oprea1_025633, also known as “2-[(2-cyclohexylethyl)thio]-1H-benzimidazole” or “2-[(2-cyclohexylethyl)sulfanyl]-1H-1,3-benzodiazole”, is a small molecule that primarily targets the estrogen receptor (ER) in both its wild-type and mutant forms . The ER plays a crucial role in the growth and development of certain types of breast cancer .
Mode of Action
Oprea1_025633 acts as a complete ER antagonist and selective ER degrader (SERD) . It binds to the ligand-binding domain of the ER, thereby completely blocking ER-driven transcriptional activity . This interaction results in the inhibition of the growth of ER-positive breast cancer cells .
Biochemical Pathways
It is known that the compound interferes with the er signaling pathway, which plays a key role in the growth and development of er-positive breast cancer cells .
Pharmacokinetics
It is known that the compound is orally bioavailable
Result of Action
The action of Oprea1_025633 results in the inhibition of ER-driven transcriptional activity, leading to the suppression of the growth of ER-positive breast cancer cells . In preclinical studies, Oprea1_025633 demonstrated better tumor shrinkage in ER-mutant models when compared to fulvestrant .
properties
IUPAC Name |
2-(2-cyclohexylethylsulfanyl)-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2S/c1-2-6-12(7-3-1)10-11-18-15-16-13-8-4-5-9-14(13)17-15/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFMFKUYAHAVLLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCSC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.